Cas no 648898-17-3 (5-(4-Cyanophenyl)picolinic acid)

5-(4-Cyanophenyl)picolinic acid Properties

Names and Identifiers

• 5-(4-Cyanophenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 5-(4-cyanophenyl)-
• 5-(2-ACETYLAMINOPHENYL)-PICOLINIC ACID
• 5-(4-cyanophenyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid,5-(4-cyanophenyl)
• 5-(4-cyanophenyl)-2-pyridinecarboxylic acid
• 648898-17-3
• DTXSID00679295
• MFCD16817603
• CCZPEZXGRLXSAL-UHFFFAOYSA-N
• 5-(4-Cyanophenyl)-picolinic acid
• SCHEMBL1550618
• 5-(4-Cyanophenyl)picolinicacid
• DB-340540
• +Expand

• MDL： MFCD16817603
• InChIKey： CCZPEZXGRLXSAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O2/c14-7-9-1-3-10(4-2-9)11-5-6-12(13(16)17)15-8-11/h1-6,8H,(H,16,17)
• SMILES： C1=C(C=CC(=C1)C2=CN=C(C=C2)C(=O)O)C#N

Computed Properties

• Exact Mass: 256.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.058577502g/mol
• Heavy Atom Count: 17
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 74Ų

Experimental Properties

• LogP: 2.47820
• PSA: 79.29000

5-(4-Cyanophenyl)picolinic acid Security Information

5-(4-Cyanophenyl)picolinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%